N1-(sec-butyl)-N2-cyclopropyloxalamide

• IUPAC Name: N'-butan-2-yl-N-cyclopropyloxamide
• InChI: InChI=1S/C9H16N2O2/c1-3-6(2)10-8(12)9(13)11-7-4-5-7/h6-7H,3-5H2,1-2H3,(H,10,12)(H,11,13)
• InChI Key: SNORGPMLQRQKNI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C(=O)NC1CC1
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• CAS No.: 920350-82-9

Description

N1-(sec-butyl)-N2-cyclopropyloxalamide is an organic compound characterized by the presence of a sec-butyl group and a cyclopropyl group attached to an oxalamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(sec-butyl)-N2-cyclopropyloxalamide typically involves the reaction of sec-butylamine with cyclopropyl isocyanate under controlled conditions. The reaction is carried out in an inert atmosphere, often using a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N1-(sec-butyl)-N2-cyclopropyloxalamide can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amide nitrogen, using reagents such as alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of N-alkylated derivatives.

Scientific Research Applications

N1-(sec-butyl)-N2-cyclopropyloxalamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N1-(sec-butyl)-N2-cyclopropyloxalamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N1-(sec-butyl)-N2-methyl oxalamide
• N1-(sec-butyl)-N2-ethyl oxalamide
• N1-(sec-butyl)-N2-propyl oxalamide

Uniqueness

N1-(sec-butyl)-N2-cyclopropyloxalamide is unique due to the presence of the cyclopropyl group, which imparts distinct steric and electronic properties. This uniqueness can influence the compound’s reactivity, stability, and biological activity, making it a valuable compound for various research applications.